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Compound of Interest

Compound Name: N-Phenylmethacrylamide

Cat. No.: B167878

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Phenylmethacrylamide is a vinyl monomer that has garnered interest in the field of polymer
chemistry and materials science. Its structure, featuring a phenyl group attached to the amide
nitrogen, imparts unique properties to its corresponding polymer, poly(N-
phenylmethacrylamide). These properties, including thermal stability and hydrophobicity,
make it a candidate for various applications, ranging from advanced polymer materials to
biomedical uses, particularly in the realm of drug delivery. This technical guide provides an in-
depth overview of N-Phenylmethacrylamide, covering its physicochemical properties,
synthesis, polymerization, and potential applications, with a focus on its relevance to
researchers and professionals in drug development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-Phenylmethacrylamide is
crucial for its application in synthesis and polymerization. The key properties are summarized in
the table below.
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Property Value Reference
CAS Number 1611-83-2 [1]
Molecular Formula C10H11NO [2]
Molecular Weight 161.20 g/mol [2]
Melting Point 84-85 °C [1]
Boiling Point 319.4 £ 15.0 °C (Predicted) [1]
Density 1.071 + 0.06 g/cm? (Predicted) [1]

White to light yellow to light

Appearance

orange powder/crystal

Soluble in organic solvents like
Solubility ethanol and acetone; limited [3]

solubility in water.

Synthesis of N-Phenylmethacrylamide

N-Phenylmethacrylamide can be synthesized through several methods. A common approach
involves the reaction of an amine with a methacrylic acid derivative.

Experimental Protocol: Synthesis from Aniline and
Methacrylic Anhydride

This method utilizes a green catalyst, "Maghnite H+", a proton-exchanged montmorillonite clay,
providing an environmentally friendly alternative to traditional methods that use toxic reactants
like methacryloyl chloride and triethylamine.[4]

Materials:
e Aniline
e Methacrylic anhydride

e "Maghnite H+" catalyst
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e Solvent (optional, the reaction can be carried out in bulk)
Procedure:

 In areaction vessel, combine aniline and methacrylic anhydride.

Add a catalytic amount of "Maghnite H+".

Stir the reaction mixture at room temperature for 2 hours.

The reaction proceeds in bulk (without solvent).

Upon completion, the product can be purified by recrystallization.

This green synthesis route has been reported to yield N-Phenylmethacrylamide with 85%
conversion and 100% selectivity.[4]

Synthesis of N-Phenylmethacrylamide.

Polymerization of N-Phenylmethacrylamide

N-Phenylmethacrylamide can be polymerized through free-radical polymerization to yield
poly(N-phenylmethacrylamide). It can also be copolymerized with other monomers to tailor
the properties of the resulting polymer.

Experimental Protocol: Free-Radical Solution
Polymerization

This protocol describes a general procedure for the free-radical solution polymerization of N-
Phenylmethacrylamide.[4]

Materials:
¢ N-Phenylmethacrylamide (monomer)
e Benzoyl peroxide (initiator)

e N,N-Dimethylformamide (solvent)
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Procedure:

Dissolve N-Phenylmethacrylamide and benzoyl peroxide in N,N-dimethylformamide in a
reaction vessel.

e Purge the solution with an inert gas (e.g., nitrogen) to remove oxygen, which can inhibit
polymerization.

e Heat the reaction mixture to 70°C while stirring.

 Allow the polymerization to proceed for the desired time.

» Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol).

 Filter and dry the resulting poly(N-phenylmethacrylamide).

N

(N—Phenylmethacrylamide)

———eee/
N,N-Dimethylformamide

Click to download full resolution via product page

Free-Radical Solution Polymerization Workflow.

Copolymerization and Reactivity Ratios

N-Phenylmethacrylamide can be copolymerized with various monomers to modify the
properties of the resulting polymer. The reactivity ratios (r1 and rz) indicate the preference of a
growing polymer chain to add a monomer of its own kind versus the comonomer.
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Properties and Applications of Poly(N-
Phenylmethacrylamide)

Poly(N-phenylmethacrylamide) is a hydrophobic polymer with high thermal stability. Unlike
thermoresponsive polymers such as poly(N-isopropylacrylamide), poly(N-
phenylmethacrylamide) is not expected to exhibit a Lower Critical Solution Temperature
(LCST) in water due to the bulky and hydrophobic phenyl group.[5]

Applications in Drug Delivery

N-substituted acrylamide-based polymers are a versatile class of materials for biomedical
applications, including drug delivery.[6][7] The ability to tailor the polymer's properties by
copolymerization makes them attractive for creating "smart" materials that can respond to
specific stimuli.[8]

Polymers based on acrylamides can be formulated into nanoparticles or hydrogels for the
controlled release of therapeutic agents.[9][10] For instance, nanoparticles can accumulate in
tumor tissues through the enhanced permeability and retention (EPR) effect, offering a passive
targeting strategy.[9] Hydrogels can serve as depots for sustained drug release.[11]

While specific drug delivery systems based solely on poly(N-phenylmethacrylamide) are not
extensively documented, its hydrophobic nature could be exploited for the encapsulation of
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hydrophobic drugs. Copolymerization with hydrophilic monomers could lead to amphiphilic
block copolymers that self-assemble into micelles for drug delivery.

4 Polymer Formulation A
[Poly(N-phenylmethacrylamide)]
Copolymerization
(e.g., with hydrophilic monomers)
(Drug Delivery Application\ i i
Hydrophobic Drug
N /

Encapsulation

Click to download full resolution via product page

Potential Role in Drug Delivery Systems.

Safety and Toxicology

Detailed toxicological data for N-Phenylmethacrylamide monomer is limited. However, it is
important to handle it with care, as with all chemical reagents. For the related compound N-
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phenylacrylamide (CAS 2210-24-4), GHS hazard statements indicate that it causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[12]

The biocompatibility of the corresponding polymer, poly(N-phenylmethacrylamide), would
need to be thoroughly evaluated for any biomedical applications. Studies on other
polyacrylamides have shown that biocompatibility can be influenced by factors such as residual
monomer content and the choice of surfactants used during polymerization.[13] For instance, in
vitro cytotoxicity tests on NIPAAm-based hydrogels have shown minimal cytotoxic effects on
fibroblast cells, suggesting their potential for subcutaneous applications.[14] Animal studies
with intravitreal injections of poly(N-isopropylacrylamide) have also indicated a lack of retinal
toxicity.[15][16] However, each specific polymer formulation requires its own rigorous safety
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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